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Compound of Interest |

Compound Name: Ethyl perfluorooctanoate
CAS No.: 3108-24-5
Cat. No.: B1346611
Get Quote
. J

CAS: 3108-24-5 | PFOA Precursor & Fluorinated Intermediate[1]

Executive Intelligence & Risk Profile

Ethyl perfluorooctanoate (Ethyl pentadecafluorooctanoate) is a specialized fluorinated
building block used primarily in the synthesis of hydrophobic/oleophobic surface coatings,
antifouling materials, and as a derivatization standard in proteomics.[1]

While some commercial Safety Data Sheets (SDS) classify this compound as "non-hazardous"
based on acute toxicity testing of the intact ester, this classification is scientifically insufficient
for rigorous risk assessment. As a carboxylate ester of perfluorooctanoic acid (PFOA), this
compound acts as a direct PFOA precursor.[1] Upon entering biological systems or
environmental water columns, it undergoes hydrolysis to release PFOA—a persistent organic
pollutant (POP) with established carcinogenicity, reproductive toxicity, and bioaccumulation
potential.[1]

Operational Directive: Treat this substance with the same containment rigor as free PFOA
(CAS 335-67-1).[1] All protocols must prevent distinct routes of exposure: inhalation of
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aerosols, dermal absorption, and environmental release.[1]

Physicochemical Identity & Properties

Data consolidated from verified technical registries.[1]

Property Value Technical Context
Ethyl
IUPAC Name 2,2,3,3,4,455,6,6,7,7,8,8,8-

pentadecafluorooctanoate

Molecular Formula C10HsF1502
] High fluorine content (approx.
Molecular Weight 442.12 g/mol ) )
64%) drives density.[1]
) o ) Viscosity is typically lower than
Physical State Colorless Liquid / Oil
hydrocarbon analogs.[1]
_ Significantly heavier than
Density 1.626 g/cm3 ) )
water; sinks rapidly.[1]
- ) Low volatility, but aerosols are
Boiling Point 167 °C o
a major risk.[1]
] Combustible, not highly
Flash Point 167-168 °C
flammable.[1]
Hydrophobic; forms a dense
Solubility (Water) Insoluble / Immiscible lower layer in aqueous
biphasic systems.[1]
Soluble in Chloroform, Ethyl Compatible with standard

Solubility (Organic) ] )
Acetate, THF organic synthesis solvents.[1]

Hazard Mechanism: The Precursor Pathway

To understand the toxicity of ethyl perfluorooctanoate, one must look beyond the molecule
itself to its metabolic fate.[1] The ester bond is susceptible to enzymatic cleavage (esterases) in
vivo and abiotic hydrolysis in the environment.[1]
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Mechanistic Toxicity Pathway

The following diagram illustrates the "Silent Hazard" mechanism where the relatively inert ester
converts into the bioactive and toxic PFOA anion.

—
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—_—
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(Systemic Toxin) H372: Organ Damage
Cleavage
Ethanol H351: Suspected Carcinogen h‘
(Byproduct)
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Esterases / Hydrolysis
(Metabolic Activation)

Click to download full resolution via product page

Figure 1: Metabolic activation pathway.[1] The lipophilic nature of the ethyl ester facilitates cell
membrane penetration, after which intracellular hydrolysis releases the toxic PFOA payload.[1]

Key Hazard Statements (Derived from PFOA & Precursor Data):

H360D: May damage the unborn child.[1][2]

H351: Suspected of causing cancer.[1][2]

H372: Causes damage to organs (Liver, Imnmune System) through prolonged or repeated
exposure.[1]

H318: Causes serious eye damage (corrosive potential of hydrolysis products).[1]

Operational Safety & Exposure Control

This section outlines a self-validating workflow designed to minimize exposure.

A. Engineering Controls
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e Primary Containment: All handling (weighing, transfer, reaction) must occur within a certified

chemical fume hood operating at face velocity > 0.5 m/s.[1]

» Aerosol Management: If using high-shear mixing or heating, use a closed system or a

glovebox. The density of the vapor (heavier than air) means it will pool on the floor of the

hood; ensure rear baffles are unobstructed.[1]

B. Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves may offer insufficient protection against fluorinated esters due to

permeation.|[1]

Zone

Recommended PPE

Rationale

Dermal (Hands)

Double Gloving:Inner: Nitrile (4
mil)Outer: Laminate (e.qg.,
Silver Shield) or Thick Nitrile (8

mil)

Fluorinated chains can
permeate standard thin nitrile.
[1] Double gloving provides a
breakthrough buffer.[1]

Ocular

Chemical Splash Goggles

Face shield required if
handling volumes > 100 mL or
conducting pressurized

reactions.[1]

Respiratory

N95/P100 (if powder/aerosol)
or OV Cartridge

Only required if engineering
controls (fume hood) fail or

during spill cleanup.[1]

C. Self-Validating Handling Protocol

This workflow ensures that every step includes a "check" to prevent contamination.[1]
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Start: Chemical Receipt

Integrity Check:
Seal Intact? Desiccant Active?

Storage:
Cool (2-8°C), Dry, Secondary Containment

:

Usage:
Fume Hood Only
Double Glove Protocol

Reaction Complete

Waste Stream:
Segregated Fluorinated Waste
(NO Drain Disposal)

Incineration (High Temp)

End of Lifecycle

Click to download full resolution via product page

Figure 2: Safe handling lifecycle. Note the critical prohibition of drain disposal to prevent
environmental persistence.

Emergency Response Protocols
Firefighting Measures
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» Specific Hazard: Thermal decomposition can release Hydrogen Fluoride (HF) and
Perfluoroisobutylene (PFIB).[1] HF is extremely corrosive and penetrates skin to attack bone;
PFIB is approx.[1] 10x more toxic than phosgene.[1]

o Extinguishing Media: Dry chemical, COz, or alcohol-resistant foam.[1] Do not use water jet
(spreads the dense oil).[1]

o Action: Firefighters must wear full SCBA.[1] If the fire involves significant quantities, assume
HF presence; medical evaluation for fluoride exposure is mandatory for all personnel in the
vicinity.[1]

Accidental Release (Spill)
o Evacuate: Clear the area of non-essential personnel.
o Ventilate: Increase hood ventilation or open windows if safe.[1]

o Absorb: Use an inert absorbent (vermiculite or sand).[1] Do not use sawdust (potential
reaction with oxidizers/flammability).[1]

o Decontaminate: Clean surface with a soap/water solution.[1] Collect all cleaning materials
into the fluorinated waste stream.[1]

Regulatory Landscape & Environmental Impact

Status:Strictly Regulated / Restricted[1]

o REACH (EU): Ethyl perfluorooctanoate is subject to the POPs Regulation (Persistent
Organic Pollutants) as a PFOA-related substance.[1] Its manufacture, placing on the market,
and use are restricted under Annex I, Part A.[1]

o US EPA: Subject to Significant New Use Rules (SNURS) for long-chain perfluoroalkyl
carboxylate (LCPFAC) chemical substances.[1]

o Environmental Fate: PFOA is extremely persistent (half-life in environment > 90 years).[1] It
does not biodegrade.[1][3]
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» Disposal:Zero Discharge Policy. All waste, including contaminated gloves and wipes, must
be sent for high-temperature incineration (>1100°C) at a facility permitted to handle
fluorinated waste.[1] Standard autoclaving or chemical treatment is ineffective.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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